Cas no 832730-54-8 (Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro-)

Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro- structure
832730-54-8 structure
Product Name:Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro-
CAS No:832730-54-8
MF:C17H20N4O8S2
MW:472.492701530457
CID:674104
PubChem ID:71415803
Update Time:2025-04-19

Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-N-[5-[(2-nitrophenyl)sulfonylamino]pentyl]benzenesulfonamide
    • DTXSID00835213
    • N,N'-(Pentane-1,5-diyl)bis(2-nitrobenzene-1-sulfonamide)
    • 832730-54-8
    • Benzenesulfonamide, N,N'-1,5-pentanediylbis[2-nitro-
    • Inchi: 1S/C17H20N4O8S2/c22-20(23)14-8-2-4-10-16(14)30(26,27)18-12-6-1-7-13-19-31(28,29)17-11-5-3-9-15(17)21(24)25/h2-5,8-11,18-19H,1,6-7,12-13H2
    • InChI Key: BEQVXOHLNIOWLS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCNS(C1C=CC=CC=1[N+](=O)[O-])(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 472.07225596g/mol
  • Monoisotopic Mass: 472.07225596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 743
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 201Ų
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